Cas no 7381-13-7 (1,1'-Isophthaloylbis(azepan-2-one))

1,1'-Isophthaloylbis(azepan-2-one) Properties

Names and Identifiers

• 1,1'-Isophthaloylbis(azepan-2-one)
• N,N'-Isophthaloyldicaprolactam
• 1,1'-Isophthaloylbis[hexahydro-2H-azepin-2-one]
• 1,1'-ISOPHTHALOYLBISCAPROLACTAM
• 1,1-Isophthaloylbiscaprolactam
• 1-[3-(2-oxoazepane-1-carbonyl)benzoyl]azepan-2-one
• 2H-Azepin-2-one, 1,1'-(1,3-phenylenedicarbonyl)bis(hexahydro-
• 8J2BLF2T65
• DTXSID60864049
• EC 616-020-3
• MFCD00367984
• ?1,1'-Isophthaloylbiscaprolactam
• NS00001166
• N,N'-Isophthaloyldicaprolactam; 1,1'-Isophthaloylbis[hexahydro-2H-azepin-2-one]
• SMR000008884
• MLS000072298
• FT-0688181
• SR-01000361531
• 1,1'-(1,3-Phenylenedicarbonyl)bis[hexahydro-2H-azepin-2-one]
• HMS2186I08
• SR-01000361531-1
• AKOS005466499
• 7381-13-7
• SCHEMBL1824654
• CS-0155359
• Oprea1_813582
• D81949
• 2H-Azepin-2-one, 1,1'-(1,3-phenylenedicarbonyl)bis[hexahydro-
• AS-62018
• A866020
• 1,1'-(1,3-Phenylenedicarbonyl)diazepan-2-one
• Oprea1_641357
• CHEMBL1875228
• J-802230
• STK535133
• 1,1'-(benzene-1,3-diyldicarbonyl)diazepan-2-one
• HXZRLUTUNSQNCG-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00367984
• InChIKey： HXZRLUTUNSQNCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H24N2O4/c23-17-10-3-1-5-12-21(17)19(25)15-8-7-9-16(14-15)20(26)22-13-6-2-4-11-18(22)24/h7-9,14H,1-6,10-13H2
• SMILES： C1CCC(=O)N(CC1)C(=O)C2=CC(=CC=C2)C(=O)N3CCCCCC3=O

Computed Properties

• Exact Mass: 356.173607g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 356.173607g/mol
• Monoisotopic Mass: 356.173607g/mol
• Topological Polar Surface Area: 74.8Ų
• Heavy Atom Count: 26
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.64800
• PSA: 74.76000
• Refractive Index: 1.579
• Boiling Point: 593.5 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 276.7 °C
• Color/Form: No data avaiable
• Density: 1.237

1,1'-Isophthaloylbis(azepan-2-one) Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1,1'-Isophthaloylbis(azepan-2-one) Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%